Cas no 103092-70-2 (Isoxazole,3-(3-thienyl)-)

• Product Name: Isoxazole,3-(3-thienyl)-
• CAS No: 103092-70-2
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 125456
• PubChem ID: 13935459
• Update Time: 2025-04-18

Isoxazole,3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-(3-thienyl)-
• Isoxazole, 3-(3-thienyl)- (9CI)
• 3-thiophen-3-yl-1,2-oxazole
• 3-(thiophen-3-yl)isoxazole
• 103092-70-2
• AKOS026733811
• SCHEMBL9825920

• Inchi： 1S/C7H5NOS/c1-3-9-8-7(1)6-2-4-10-5-6/h1-5H
• InChI Key： HGHJAIOXNDMCTC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CON=1

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles